Cas no 2171819-14-8 (3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine)

• Product Name: 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine
• CAS No: 2171819-14-8
• MF: C₁₀H₇BrClNOS
• MW: 304.59067940712
• CID: 6334828
• PubChem ID: 165748549
• Update Time: 2025-09-23

3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine
• 2171819-14-8
• EN300-1290081
• 3-bromo-4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pyridine

• Inchi： 1S/C10H7BrClNOS/c11-8-5-13-4-3-9(8)15-6-7-1-2-10(12)14-7/h1-5H,6H2
• InChI Key： WLUWKGUSQRJFPA-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1SCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 302.91203g/mol
• Monoisotopic Mass: 302.91203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine

Comprehensive Overview of 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine (CAS No. 2171819-14-8)

The compound 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine (CAS No. 2171819-14-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a pyridine core substituted with a bromo group and a 5-chlorofuran-2-yl methylsulfanyl moiety, make it a valuable intermediate for the synthesis of more complex pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule inhibitors and bioactive compounds.

In recent years, the search for sulfur-containing heterocycles like 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine has surged, driven by their versatility in drug discovery. The furan and pyridine rings are known for their electron-rich properties, which facilitate interactions with biological targets. This compound’s methylsulfanyl linker further enhances its reactivity, making it a candidate for cross-coupling reactions and click chemistry. Such characteristics align with the current trend of exploring sustainable synthetic routes and green chemistry methodologies.

The pharmacological potential of 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine is another area of intense study. With the rise of personalized medicine and targeted therapies, this compound’s ability to modulate enzyme activity or protein-protein interactions is under scrutiny. For instance, its halogenated and thioether functionalities are often found in kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. These attributes make it a hot topic in AI-driven drug design platforms, where researchers leverage machine learning to predict its bioactivity.

From a material science perspective, 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine offers intriguing possibilities. Its conjugated system and electron-withdrawing groups make it suitable for developing organic semiconductors and photovoltaic materials. As the world shifts toward renewable energy, such compounds are pivotal in advancing organic light-emitting diodes (OLEDs) and solar cells. Industry experts frequently search for derivatives like this to improve charge transport efficiency and device stability.

Analytical techniques for characterizing 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine include NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its purity and structural integrity, especially when used in high-stakes applications. The compound’s CAS No. 2171819-14-8 serves as a critical identifier in chemical databases, streamlining research and regulatory compliance. Laboratories prioritizing QC/QA protocols often highlight its reproducible synthesis as a benchmark.

In summary, 3-bromo-4-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine exemplifies the intersection of innovation and practicality. Its relevance to drug development, renewable energy, and advanced materials ensures its prominence in scientific discourse. As interest in heterocyclic chemistry and functionalized pyridines grows, this compound will likely remain a focal point for interdisciplinary research.